Cas no 92046-34-9 (Poly(oxy-1,2-ethanediyl),a-[4-(1,1,3,3-tetramethylbutyl)cyclohexyl]-w-hydroxy-)

• Product Name: Poly(oxy-1,2-ethanediyl),a-[4-(1,1,3,3-tetramethylbutyl)cyclohexyl]-w-hydroxy-
• CAS No: 92046-34-9
• MF: C₃₄H₆₈O₁₁
• MW: 652.897132873535
• CID: 807824
• PubChem ID: 24858296
• Update Time: 2025-10-29

Poly(oxy-1,2-ethanediyl),a-[4-(1,1,3,3-tetramethylbutyl)cyclohexyl]-w-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Poly(oxy-1,2-ethanediyl),a-[4-(1,1,3,3-tetramethylbutyl)cyclohexyl]-w-hydroxy-
• Triton X-100 reduced
• TRITON(R) X-100
• DTXSID301018401
• 2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[4-(2,4,4-trimethylpentan-2-yl)cyclohexyl]oxyethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethanol
• Triton X-100R.10
• 92046-34-9
• MFCD01779734
• AXMJGXMRGDCRND-UHFFFAOYSA-N

• MDL： MFCD00132505
• Inchi： 1S/C34H68O11/c1-33(2,3)30-34(4,5)31-6-8-32(9-7-31)45-29-28-44-27-26-43-25-24-42-23-22-41-21-20-40-19-18-39-17-16-38-15-14-37-13-12-36-11-10-35/h31-32,35H,6-30H2,1-5H3
• InChI Key： AXMJGXMRGDCRND-UHFFFAOYSA-N
• SMILES： O(CCOCCOCCOCCOCCOCCOCCOCCOCCOCCO)C1CCC(CC1)C(C)(C)CC(C)(C)C

Computed Properties

• Exact Mass: 652.47616298g/mol
• Monoisotopic Mass: 652.47616298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 36
• Rotatable Bond Count: 24
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Color/Form: solid
• Density: 1.029 g/mL at 25 °C(lit.)
• Melting Point: 48-50 °C (lit.)
• Boiling Point: 270 °C
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.473(lit.)
• Solubility: H2O: 0.005 M at 20 °C, clear, colorless
• PSA: 94.07000
• LogP: 4.13270
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

Poly(oxy-1,2-ethanediyl),a-[4-(1,1,3,3-tetramethylbutyl)cyclohexyl]-w-hydroxy- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335-H411
• Warning Statement： P261-P273-P305+P351+P338
• Hazardous Material transportation number：UN 3082 9 / PGIII
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37
• FLUKA BRAND F CODES：3-8-23
• RTECS：MD0907700
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on Poly(oxy-1,2-ethanediyl),a-[4-(1,1,3,3-tetramethylbutyl)cyclohexyl]-w-hydroxy-

Poly(oxy-1,2-ethanediyl), a-[4-(1,1,3,3-tetramethylbutyl)cyclohexyl]-w-hydroxy: A Comprehensive Overview

Poly(oxy-1,2-ethanediyl), a-[4-(1,1,3,3-tetramethylbutyl)cyclohexyl]-w-hydroxy, commonly referred to by its CAS number CAS No. 92046-34-9, is a specialized polymer with unique structural and functional properties. This compound is characterized by its polyether backbone and a hydroxyl terminal group, which contributes to its versatility in various applications. The structure of this polymer includes a cyclohexane ring substituted with a bulky 1,1,3,3-tetramethylbutyl group at the 4-position and an oxyethylene chain linked to a hydroxyl group at the other end.

The synthesis of CAS No. 92046-34-9 typically involves polymerization reactions where the cyclohexane derivative acts as a macroinitiator. This approach allows for precise control over the polymer's molecular weight and chain architecture. Recent advancements in polymer chemistry have enabled the optimization of reaction conditions to enhance the yield and purity of this compound.

One of the key features of Poly(oxy-1,2-ethanediyl), a-[4-(1,1,3,3-tetramethylbutyl)cyclohexyl]-w-hydroxy is its ability to form stable complexes with metal ions due to its hydroxyl functionality. This property has been exploited in various fields such as catalysis and materials science. For instance, studies have shown that this polymer can act as an efficient ligand in transition metal-catalyzed reactions, facilitating selective transformations under mild conditions.

In terms of applications, this compound has found significant use in the development of advanced materials. Its hydroxyl group provides opportunities for further functionalization through reactions such as esterification or etherification. This makes it an ideal precursor for synthesizing more complex polymeric systems with tailored properties.

Recent research has focused on leveraging the unique structure of CAS No. 92046-34-9 to create stimuli-responsive materials. By incorporating this polymer into hydrogels or films, scientists have demonstrated responsive behavior to external stimuli such as pH changes or temperature variations. These findings open new avenues for applications in drug delivery systems and smart textiles.

The bulky substituent on the cyclohexane ring imparts steric hindrance to the molecule, which influences its physical properties such as solubility and thermal stability. This aspect has been extensively studied using advanced characterization techniques like NMR spectroscopy and differential scanning calorimetry (DSC). The results highlight the importance of molecular architecture in determining the material's behavior under different conditions.

In conclusion, Poly(oxy-1,2-ethanediyl), a-[4-(1,1,3,3-tetramethylbutyl)cyclohexyl]-w-hydroxy (CAS No. 92046-34-9) is a versatile polymer with promising potential across multiple disciplines. Its unique structure enables diverse applications ranging from catalysis to material science. As research continues to uncover new functionalities and optimization strategies for this compound, it is poised to play an increasingly important role in both academic and industrial settings.